Epibromohydrin Epibromohydrin Epibromohydrin appears as a colorless volatile liquid. Flash point 22°F. Slightly soluble in water and denser than water. Toxic by inhalation and ingestion. A strong skin irritant. Used to make rubber.
Epibromohydrin is an epoxide that is oxirane substituted by a bromomethyl group at position 2. It has a role as a mutagen. It is an epoxide and an organobromine compound. It derives from a 1,2-epoxypropane.
Brand Name: Vulcanchem
CAS No.: 3132-64-7
VCID: VC21190926
InChI: InChI=1S/C3H5BrO/c4-1-3-2-5-3/h3H,1-2H2
SMILES: C1C(O1)CBr
Molecular Formula: C3H5BrO
Molecular Weight: 136.98 g/mol

Epibromohydrin

CAS No.: 3132-64-7

Cat. No.: VC21190926

Molecular Formula: C3H5BrO

Molecular Weight: 136.98 g/mol

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Epibromohydrin - 3132-64-7

Specification

Description Epibromohydrin appears as a colorless volatile liquid. Flash point 22°F. Slightly soluble in water and denser than water. Toxic by inhalation and ingestion. A strong skin irritant. Used to make rubber.
Epibromohydrin is an epoxide that is oxirane substituted by a bromomethyl group at position 2. It has a role as a mutagen. It is an epoxide and an organobromine compound. It derives from a 1,2-epoxypropane.
CAS No. 3132-64-7
Molecular Formula C3H5BrO
Molecular Weight 136.98 g/mol
IUPAC Name 2-(bromomethyl)oxirane
Standard InChI InChI=1S/C3H5BrO/c4-1-3-2-5-3/h3H,1-2H2
Standard InChI Key GKIPXFAANLTWBM-UHFFFAOYSA-N
SMILES C1C(O1)CBr
Canonical SMILES C1C(O1)CBr
Boiling Point 273 to 277 °F at 760 mm Hg (NTP, 1992)
135.0 °C
137 °C
Colorform Liquid
Flash Point 133 °F (NTP, 1992)
Melting Point -40 °F (NTP, 1992)
-40.0 °C
-40 °C

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